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Abstract: This document provides a comprehensive guide for utilizing the Centers for Disease
Control and Prevention (CDC) bottle bioassay to determine the resistance of mosquito
populations to the organophosphate insecticide Naled. Detailed experimental protocols, data
interpretation guidelines, and the biochemical basis of Naled's mode of action and resistance
mechanisms are presented. This information is intended for researchers, scientists, and
professionals involved in vector control and insecticide development.

Introduction

Naled is an organophosphate insecticide that has been used for adult mosquito control in the
United States since 1959.[1][2] It functions as a fast-acting contact insecticide.[2][3] The
primary mode of action for Naled, like other organophosphates, is the inhibition of the enzyme
acetylcholinesterase (AChE) in the nervous system of insects.[1][4] This inhibition leads to an
accumulation of the neurotransmitter acetylcholine, causing constant nerve stimulation, which
results in restlessness, convulsions, paralysis, and ultimately, the death of the mosquito.[1][4]

The development of insecticide resistance in mosquito populations is a significant public health
concern, as it can diminish the effectiveness of vector control programs. The CDC bottle
bioassay is a standardized and economical method for detecting insecticide resistance in

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1676917?utm_src=pdf-interest
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10861066/
https://www.probiologists.com/article/significant-24-h-recovery-and-survival-of-culex-mosquitoes-exposed-to-pyrethroid-insecticides-using-the-cdc-bottle-bioassay
https://www.probiologists.com/article/significant-24-h-recovery-and-survival-of-culex-mosquitoes-exposed-to-pyrethroid-insecticides-using-the-cdc-bottle-bioassay
https://fmel.ifas.ufl.edu/media/fmelifasufledu/research-eva/Year-2-Quarter-4-Report.pdf
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10861066/
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0296046&type=printable
https://pmc.ncbi.nlm.nih.gov/articles/PMC10861066/
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0296046&type=printable
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

mosquitoes and other insects.[5][6] This assay measures the time it takes for a known
concentration of an insecticide to kill a sample of mosquitoes, providing an indication of their
susceptibility or resistance.[5]

Data Presentation: Naled Resistance in Culex
quinquefasciatus

The following table summarizes data from a study on Naled resistance in Culex
quinquefasciatus populations in Miami-Dade County, Florida. The CDC bottle bioassay was
performed using the standard diagnostic dose of Naled.

Location Naled . ] ]
o ] ] ] Diagnostic Mortality at .
(Miami- Mosquito Diagnostic . . . Resistance
. Time Diagnostic
Dade Species Dose (p . . Status
(minutes) Time (%)
County) g/bottle )
Culex
Population 1 quinquefascia  2.25 45 <90 Resistant
tus
Culex )
. . . Developing
Population 2 guinquefascia 2.25 45 90-97 ]
Resistance
tus
Culex
Population 3 quinquefascia  2.25 45 >97 Susceptible
tus
Susceptible Culex
Colony quinquefascia  2.25 45 100 Susceptible
(Reference) tus

Data is representative of findings from studies on Naled resistance. Specific mortality
percentages for individual populations can be found in the cited literature.[1][7]

Experimental Protocols
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This section outlines the detailed methodology for conducting the CDC bottle bioassay to
determine Naled resistance in mosquitoes.

Materials and Reagents

e 250 ml Wheaton glass bottles with Teflon-lined caps
o Technical grade Naled insecticide

o Acetone (reagent grade)

e Micropipettes and tips

e 1 ml disposable pipettes

» Aspirator for mosquito handling

e Holding cages for mosquitoes

e Timer

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Preparation of Naled Stock Solution and Treatment of
Bottles

o Prepare a stock solution of Naled: Dissolve the appropriate amount of technical grade Naled
in acetone to achieve a final concentration that will deliver the diagnostic dose of 2.25 ug per
bottle when 1 ml of the solution is used.

» Coat the bottles:
o Add 1 ml of the Naled stock solution to each 250 ml glass bottle.
o For control bottles, add 1 ml of acetone only.

o Cap the bottles and swirl and roll them to ensure the entire inner surface is coated.
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o Uncap the bottles and let them air dry in a fume hood or well-ventilated area until all the
acetone has evaporated. The bottles should not have any odor of acetone before use.

Mosquito Collection and Handling

o Mosquitoes for the bioassay can be collected from the field as adults or reared from field-

collected larvae.
e Use non-blood-fed female mosquitoes, 2-5 days old.

e Provide them with a 10% sugar solution, which should be removed 4-12 hours before the

assay.

Bioassay Procedure

e Introduction of Mosquitoes:

o Using an aspirator, carefully introduce 20-25 mosquitoes into each Naled-coated bottle
and the control bottles.

o Observation and Data Collection:
o Start the timer immediately after introducing the mosquitoes.

o Record the number of dead or moribund (unable to stand or fly) mosquitoes at 15-minute

intervals for up to 2 hours.

o A mosquito is considered dead or moribund if it cannot stand or maintain an upright

position.
o Data Recording:

o At each time point, record the number of dead/moribund mosquitoes for each replicate

and the control.

Interpretation of Results

The resistance status of the mosquito population is determined based on the percentage of

mortality at the species-specific diagnostic time.
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o Diagnostic Dose for Naled: 2.25 p g/bottle

e Diagnostic Times:

[¢]

Aedes aegypti: 30 minutes

[¢]

Aedes albopictus: 30 minutes

[e]

Culex pipiens: 45 minutes

o

Culex quinquefasciatus: 45 minutes

Culex tarsalis: 45 minutes

[¢]

e Susceptible: 298% mortality at the diagnostic time.

o Developing Resistance: 90-97% mortality at the diagnostic time. Further investigation is
recommended.

» Resistant: <90% mortality at the diagnostic time.

If mortality in the control bottles is greater than 10%, the assay should be discarded and
repeated. If control mortality is between 3% and 10%, the mortality in the treated bottles should
be corrected using Abbott's formula.[7]

Visualizations
Naled's Mode of Action and Resistance Mechanisms
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Caption: Naled's mode of action and mosquito resistance mechanisms.

CDC Bottle Bioassay Experimental Workflow
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Caption: Experimental workflow for the CDC bottle bioassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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